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Compound of Interest

Compound Name: Potassium41

Cat. No.: B1172674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers of Potassium-

41 chloride (⁴¹KCl), a stable isotope crucial for a variety of research and development

applications. This document details available product specifications, outlines key experimental

protocols for its use as a tracer, and visualizes a relevant biological signaling pathway.

Commercial Suppliers and Product Specifications
Potassium-41 chloride is available from a select number of specialized chemical suppliers. The

following tables summarize the quantitative data available from these suppliers to facilitate

comparison. Researchers are advised to contact the suppliers directly for the most current

pricing, availability, and detailed certificates of analysis.
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Supplier
Chemical
Purity

Isotopic
Purity/Enrichm
ent

Physical Form Notes

American

Elements

Offers various

grades including

Mil Spec, ACS,

Reagent,

Technical, Food,

Agricultural, and

Pharmaceutical.

[1]

Not explicitly

stated on the

product page.

Solid, powder,

nanoparticles,

rod, pellets,

pieces, granules,

sputtering

targets, ingot.[1]

Custom

packaging is

available.[1]

BuyIsotope.com

(Neonest AB)

Not explicitly

stated.

Not explicitly

stated.

Chemical form is

KCl.[2][3]

Safety Data

Sheet (SDS) is

available for

download.[2][3]

ISOFLEX USA
Not explicitly

stated.
>95.00% Chloride form.[4] -

Cambridge

Isotope

Laboratories, Inc.

98%[5]

Not explicitly

stated on the

main product

page.

Individual solid

form.[5]

Product code:

KLM-4221-PK.[5]

Goss Scientific

(Distributor for

Cambridge

Isotope

Laboratories,

Inc.)

98%[6]
Not explicitly

stated.

Not explicitly

stated.

Product code:

KLM-4221-PK.[6]

Eurisotop

(Subsidiary of

Cambridge

Isotope

Laboratories,

Inc.)

98%[7]
Not explicitly

stated.

Not explicitly

stated.

Product code:

KLM-4221-PK.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9644202/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9644202/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9644202/
https://pubmed.ncbi.nlm.nih.gov/32574707/
https://www.degruyterbrill.com/document/doi/10.1515/zna-1974-1208/html?lang=en
https://pubmed.ncbi.nlm.nih.gov/32574707/
https://www.degruyterbrill.com/document/doi/10.1515/zna-1974-1208/html?lang=en
https://chem.ch.huji.ac.il/nmr/techniques/1d/row4/k.html
https://www.technologynetworks.com/proteomics/application-notes/a-novel-data-processing-workflow-for-isotope-tracing-experiments-in-lc-ms-367243
https://www.technologynetworks.com/proteomics/application-notes/a-novel-data-processing-workflow-for-isotope-tracing-experiments-in-lc-ms-367243
https://www.technologynetworks.com/proteomics/application-notes/a-novel-data-processing-workflow-for-isotope-tracing-experiments-in-lc-ms-367243
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Stable_Isotope_Tracers_in_Metabolomics.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Stable_Isotope_Tracers_in_Metabolomics.pdf
https://www.researchgate.net/publication/358385947_Stable_Potassium_Isotopes_41_K_39_K_Track_Transcellular_and_Paracellular_Potassium_Transport_in_Biological_Systems
https://www.researchgate.net/publication/358385947_Stable_Potassium_Isotopes_41_K_39_K_Track_Transcellular_and_Paracellular_Potassium_Transport_in_Biological_Systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Summary of Commercial Supplier Specifications for Potassium-41 Chloride.

Chemical/Physical
Property

Value Source

Chemical Formula ⁴¹KCl General

Molecular Weight ~76.33 g/mol General

Natural Abundance of ⁴¹K 6.73% [2]

Atomic Mass of ⁴¹K 40.96182526 Da [2]

Half-life Stable [2]

Table 2: General Properties of Potassium-41.

Experimental Protocols: ⁴¹K as a Tracer in Biological
Systems
Potassium-41 is an invaluable non-radioactive tracer for studying potassium homeostasis and

transport in various biological systems.[8] Its primary application lies in distinguishing

experimentally introduced potassium from the endogenous pool. The following protocol is a

generalized methodology for conducting tracer experiments to measure potassium fluxes in

biological samples using Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS).

Principle
The protocol is based on introducing ⁴¹KCl into a biological system and subsequently

measuring the change in the ⁴¹K/³⁹K isotopic ratio in various tissues or cellular compartments.

This allows for the quantification of potassium uptake, efflux, and transport rates. The analysis

is performed using high-precision MC-ICP-MS, which can detect minute variations in isotopic

ratios.

Materials
Potassium-41 chloride (⁴¹KCl) of known isotopic enrichment
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Biological system of interest (e.g., cell culture, plant seedlings, animal models)

Appropriate growth media or diet with a known baseline potassium concentration and

isotopic ratio

Nitric acid (HNO₃), high purity

Ion chromatography (IC) system

Multi-Collector Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS)

Experimental Workflow
The following diagram illustrates a typical workflow for a stable isotope tracer experiment using

⁴¹KCl.
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Fig. 1: Experimental workflow for ⁴¹K tracer studies.
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Detailed Methodology
1. Sample Preparation:

For cell cultures: Cells are grown in a medium with a known concentration and isotopic

composition of potassium. The medium is then replaced with a medium containing a known

concentration of ⁴¹KCl. After a defined incubation period, cells and media are collected

separately.

For plant studies: Plants are grown hydroponically in a nutrient solution with a known

potassium background. They are then transferred to a solution where a portion of the

potassium is replaced with ⁴¹KCl. After the experiment, roots, stems, and leaves are

harvested.

For animal studies: Animals are fed a diet with a controlled potassium content and isotopic

ratio. A dose of ⁴¹KCl is then administered, and tissues of interest (e.g., blood, muscle,

kidney) and excreta are collected at specific time points.

2. Potassium Extraction and Purification:

Biological samples are acid-digested, typically using high-purity nitric acid, to release the

potassium.

The potassium fraction is then purified from the sample matrix using an automated ion

chromatography (IC) system. This step is crucial to remove interfering elements that could

affect the accuracy of the mass spectrometry measurements.

3. Isotopic Analysis:

The purified potassium samples are introduced into an MC-ICP-MS.

The instrument is tuned to measure the ion beams of ³⁹K and ⁴¹K simultaneously.

The ⁴¹K/³⁹K ratio of the sample is determined relative to a standard of known isotopic

composition.

4. Data Interpretation:
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The measured isotopic ratios are used to calculate the amount of the ⁴¹K tracer incorporated

into the sample.

This information, combined with the total potassium concentration, allows for the calculation

of potassium influx, efflux, and net flux rates.

Signaling Pathway: Regulation of a Voltage-Gated
Potassium Channel
Potassium channels are critical for setting the membrane potential and for cellular signaling in

excitable and non-excitable cells. Their activity is tightly regulated by various intracellular

signaling pathways. The following diagram illustrates a simplified model of how a voltage-gated

potassium channel (Kv) can be modulated by a G-protein coupled receptor (GPCR) and

subsequent phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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